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Compound of Interest

Compound Name: N-(4-benzoylphenyl)acetamide
CAS No.: 4834-61-1
Cat. No.: B5160490

Get Quote

. J

Quick Reference: Chemical Profile

¢ Compound Name: N-(4-benzoylphenyl)acetamide[1]

e Synonyms: 4-Acetamidobenzophenone, N-Acetyl-4-aminobenzophenone
e CAS Number: 4834-61-1[1][2][3][4]

* Physical State: White crystalline solid (needles)

¢ Melting Point: ~156 °C

e Primary Solubility Challenge: High lipophilicity (LogP ~2.6) leads to poor aqueous solubility,
causing precipitation in biological buffers.

Module 1: Solvent Compatibility Matrix

Use this matrix to select the appropriate solvent for your specific application.
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Solvent Class

Recommended
Solvents

Solubility Status

Application
Context

Polar Aprotic

DMSO, DMF

High

Primary Choice. Ideal
for preparing
concentrated stock
solutions (e.g., 10-50
mM) for biological

assays.

Polar Protic

Ethanol, Methanol

Moderate (Hot)

Purification. Soluble at
boiling temperatures;
limited solubility at
room temperature.
Ideal for

recrystallization.[5]

Chlorinated

Dichloromethane
(DCM), Chloroform

Good

Synthesis/Extraction.
Excellent for
dissolving the
compound during

reaction workups.

Non-Polar

Hexane, Diethyl Ether

Poor / Insoluble

Precipitation. Used as
anti-solvents to crash
the compound out of
solution or wash away

impurities.

Agqueous

Water, PBS, TRIS

Insoluble

Assay Medium. Will
precipitate

immediately if stock
solutions are diluted
too rapidly or at high

concentrations.

Module 2: Critical Workflows & Protocols

Protocol A: Preparation of Stock Solutions for Biological Assays
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Objective: To create a stable, concentrated stock solution without precipitation.
e Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).
o Concentration: Aim for a stock concentration of 10 mM to 50 mM.

e Procedure:

[e]

Weigh the target mass of N-(4-benzoylphenyl)acetamide.

Add 50% of the calculated volume of DMSO.

o

[¢]

Vortex vigorously for 30—60 seconds.

[¢]

Troubleshooting: If solid remains, sonicate in a water bath at 35-40 °C for 5 minutes.

[e]

Add remaining DMSO to reach final volume.

o Storage: Aliquot into amber glass vials (to prevent light degradation) and store at -20 °C.
Avoid repeated freeze-thaw cycles.

Protocol B: Purification via Recrystallization

Objective: To purify crude material using the "Aqueous Ethanol" method.

 Dissolution: Place crude solid in an Erlenmeyer flask. Add a minimum amount of boiling
Ethanol (approx. 10-15 mL per gram) until fully dissolved.

« Filtration (Optional): If insoluble particles are visible, perform a hot filtration through a fluted
filter paper.[6]

» Nucleation: While keeping the solution hot, slowly add warm water dropwise.

o Stop point: Stop adding water the moment a faint, persistent cloudiness (turbidity)
appears.

 Clarification: Add a few drops of hot ethanol to clear the solution again.
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o Crystallization: Remove from heat. Allow the flask to cool to room temperature undisturbed,
then transfer to an ice bath for 1 hour.

o Collection: Filter the white needles via vacuum filtration and wash with ice-cold 50% aqueous
ethanol.

Module 3: Troubleshooting & FAQs
Q1: My compound precipitates immediately when I dilute the DMSO
stock into my cell culture media. How do | fix this?

Root Cause: "Crash-out" precipitation occurs because the compound is highly hydrophobic.
The sudden shift from 100% DMSO to an aqueous environment forces the molecules to
aggregate. Corrective Action:

o Step-wise Dilution: Do not add the stock directly to the media. First, dilute the DMSO stock
1:10 into an intermediate solvent (like pure ethanol or a 50/50 DMSO/Water mix) if the assay
tolerates it.

e Increase BSA: Ensure your culture media contains serum (FBS) or BSA. Albumin proteins
can bind hydrophobic drugs and keep them in suspension.

o Limit Final Concentration: Ensure the final DMSO concentration is <0.5% and the compound
concentration is below its solubility limit (likely <100 uM in aqueous buffer).

Q2: The product is "oiling out" (forming a liquid blob) instead of
crystallizing during purification.

Root Cause: The solution was likely too concentrated, or the cooling was too rapid, causing the
compound to separate as a supercooled liquid before it could organize into a crystal lattice.
Corrective Action:

o Re-heat: Re-dissolve the oil by heating the mixture back to boiling.

o Add More Solvent: Add a small amount of additional ethanol (solvent) to slightly dilute the
solution.
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e Seed Crystal: Once slightly cooled, add a single seed crystal of pure N-(4-
benzoylphenyl)acetamide to induce proper nucleation.

e Slow Cooling: Wrap the flask in a towel to slow down the cooling rate.

Q3: My sample has a yellow/brown tint, but it should be white.

Root Cause: This indicates oxidation byproducts, likely from the benzophenone moiety or
residual starting materials (anilines). Corrective Action:

o Perform the Recrystallization Protocol (B) but add Activated Charcoal (1-2% by weight)
during the hot dissolution step. Boil for 5 minutes, then perform a hot filtration to remove the
charcoal before cooling.

Module 4: Decision Logic for Solvent Selection

The following diagram illustrates the logical flow for selecting the correct solvent system based
on your experimental goal.
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Caption: Decision tree for selecting solvents based on experimental phase (Synthesis,

Purification, or Assay).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1
2
3
e 4
5
6

. 4-Amino-3-nitrobenzophenone | CAS#:31431-19-3 | Chemsrc [chemsrc.com]
. Page loading... [guidechem.com]

. CAS:31431-19-3, 4-R&-3-hE — FRff-EL15 &) [bidepharm.com]

. Page loading... [wap.guidechem.com]

. rubingroup.org [rubingroup.org]

. ocw.mit.edu [ocw.mit.edu]

e To cite this document: BenchChem. [Technical Support Center: N-(4-
benzoylphenyl)acetamide Solubility Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5160490/docs#technical-support-center-n-4-
benzoylphenyl-acetamide-solubility-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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